Cas no 70701-78-9 (Pentanoic acid, 4,5-diamino-5-oxo-, 1,1-dimethylethyl ester, (R)-)

• Product Name: Pentanoic acid, 4,5-diamino-5-oxo-, 1,1-dimethylethyl ester, (R)-
• CAS No: 70701-78-9
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 2844393
• PubChem ID: 15929462
• Update Time: 2025-04-21

Pentanoic acid, 4,5-diamino-5-oxo-, 1,1-dimethylethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• 66575-26-6
• DTXSID80579729
• Pentanoic acid, 4,5-diamino-5-oxo-, 1,1-dimethylethyl ester, (R)-
• SCHEMBL17724338
• tert-butyl (4R)-4-amino-4-carbamoylbutanoate
• G15130
• 70701-78-9
• MFCD29923737
• (R)-tert-Butyl 4,5-diamino-5-oxopentanoate
• D-Glutamic acid gamma-tert-butyl ester alpha-amide hydrochloride
• (R)-tert-Butyl4,5-diamino-5-oxopentanoate
• DTXCID60530494

• Inchi： 1S/C9H18N2O3/c1-9(2,3)14-7(12)5-4-6(10)8(11)13/h6H,4-5,10H2,1-3H3,(H2,11,13)/t6-/m1/s1
• InChI Key： BRWIPGSUTYVUBF-ZCFIWIBFSA-N
• SMILES： O(C(CC[C@H](C(N)=O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives